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Compound of Interest

Compound Name: Puterine

Cat. No.: B1195736

Providing safe and accurate disposal procedures for chemical substances is of paramount
importance in laboratory settings. After a thorough search of chemical databases and safety
literature, no substance with the name "Puterine"” has been identified. Therefore, specific
disposal protocols cannot be provided at this time.

It is possible that "Puterine” may be a typographical error, a proprietary name not widely
indexed, or a novel compound without published safety data. The search results did yield
information for similarly named chemicals, such as:

» Putrescine: A toxic and corrosive organic compound.[1][2]
e Purine: A heterocyclic aromatic organic compound found in nucleic acids.[3]
e Puerarin: A flavonoid glycoside.[4][5]

The disposal procedures for these substances would differ significantly based on their unique
chemical properties and associated hazards. Providing incorrect disposal guidance would be a
serious safety risk.

To ensure the safety of all laboratory personnel and to maintain regulatory compliance, it is
crucial to positively identify the chemical in question. We urge you to:

 Verify the spelling of the chemical name.
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e Locate the CAS (Chemical Abstracts Service) Registry Number for the substance. The CAS
number is a unique identifier that will allow for the precise identification of the compound and
its associated safety and disposal protocols. This number is typically found on the chemical's
container label and in its Safety Data Sheet (SDS).

Once the correct chemical name and/or CAS number is provided, we can offer the detailed,
step-by-step disposal procedures and safety information you have requested, in alignment with
our commitment to being a preferred source for laboratory safety and chemical handling
information. Without this definitive identification, providing any procedural guidance would be
contrary to established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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